Cas no 20830-81-3 (Daunomycin)

Daunorubicin or daunomycin is a kind of drug belonging to the class of (anthracycline), which is used to treat some types of drugs, mainly for treatment. It was first obtained from a kind of organism with the scientific name of Streptomyces peucetius< Br>

Daunomycin structure

Product Name:Daunomycin

CAS No:20830-81-3

Molecular Formula:C₂₇H₂₉NO₁₀

Molecular Weight:527.51986

CID:51667

PubChem ID:30323

Daunomycin Properties

Names and Identifiers

- Daunomycin
- (8s-cis)-8-acetyl-10-((3-amino-2,3,6-trideoxy-alpha-l-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione hydrochloride
- DAUNORUBICIN
- DAUNORUBICINE HYDROCHLORIDE
- DAUNOMYCIN HYDROCHLORIDE
- LEUKAEMOMYCIN C HYDROCHLORIDE
- (8s-cis)-8-acetyl-10-[(3-amino-2,3,6-trideoxy-alpha-l-lyxo-hexopyrannosyl)oxy]
- 3-acetyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1-naph
- Daunoblastin
- cerubidin
- Cerubidine(R)
- daunamycin
- daunoxome
- fi6339
- RP13057
- Rubidomycin
- rubomycinc
- (8S-cis)-8-Acetyl-10-[(3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
- BRD-K43389675-003-03-5
- Tox21_110896_1
- BRD-K43389675-001-01-3
- FI-6339
- Daunorubicinum [INN-Latin]
- NCGC00024246-05
- SR-05000001600-1
- Daunorubicinum
- VALRUBICIN IMPURITY, DAUNORUBICIN [USP IMPURITY]
- Valrubicin impurity, daunorubicin
- LMPK13050002
- Rubomycin C
- SBI-0206677.P002
- CCRIS 914
- Tox21_110896
- 20830-81-3
- (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
- HMS2091K06
- EPIRUBICIN HYDROCHLORIDE IMPURITY D [EP IMPURITY]
- SMR000058559
- (1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranoside
- BSPBio_000353
- 5,12-Naphthacenedione, 8-acetyl-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S-cis)-
- (7S,9S)-9-acetyl-7-[[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-2-oxanyl]oxy]-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
- Acetyladriamycin
- SCHEMBL3041
- Daunorubicin(Daunomycin)
- NSC 83142
- STQGQHZAVUOBTE-VGBVRHCVSA-N
- Daunorrubicina
- AB01644616_09
- C01907
- DAUNORUBICIN [WHO-DD]
- (1S,3S)-3-ACETYL-1,2,3,4,6,11-HEXAHYDRO-3,5,12-TRIHYDROXY-10-METHOXY-6,11-DIOXO-1-NAPHTHACENYL 3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSIDE
- (1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
- CHEMBL178
- Daunorubicin (INN)
- CS-2004
- DAUNORUBICIN [ORANGE BOOK]
- DAUNOMYCIN [IARC]
- Anthracycline
- HY-13062A
- (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
- GTPL7063
- (8S,10S)-8-acetyl-10-(((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione
- AB01644616_10
- (8S,10S)-8-ACETYL-10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-6,8,11-TRIHYDROXY-1-METHOXY-7,8,9,10-TETRAHYDROTETRACENE-5,12-DIONE
- CHEBI:41977
- BDBM50368352
- SR-01000000033
- 2-HYDROXY-5-(4-NITRO-PHENYLSULFAMOYL)-BENZOICACID
- Anthracyline
- Daunomycin;RP 13057;Rubidomycin
- (8S,10S)-8-acetyl-10-{[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy}-6,8,11-trihydroxy-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
- GR-318
- (7S,9R)-9-Acetyl-7-[(2S,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-oxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
- EN300-7479232
- RCRA waste no. U059
- 5,12-Naphthacenedione,8-acetyl-10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S,10S)-
- BPBio1_000389
- DTXCID402883
- NCGC00024246-18
- Daunarubicinum
- UNII-ZS7284E0ZP
- SR-05000001600
- Daunorubicin [INN:BAN]
- BDBM32017
- AI3-52942
- NDC-0082-4155
- DTXSID7022883
- NCGC00024246-06
- BRD-K43389675-003-20-9
- NSC-82151
- (7S,9S)-9-acetyl-7-(4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl)oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione chloride
- DaunoXome (TN)
- NCGC00024246-09
- NSC-756717
- NCGC00024246-07
- D07776
- SR-01000000033-4
- (7S,9S)-7-[(2R,4S,5S,6S)-4-azanyl-6-methyl-5-oxidanyl-oxan-2-yl]oxy-9-ethanoyl-4-methoxy-6,9,11-tris(oxidanyl)-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
- Prestwick3_000487
- CCG-212559
- DAUNORUBICIN [HSDB]
- EX-A1337A
- BRD-K43389675-003-02-7
- EPIRUBICIN HYDROCHLORIDE IMPURITY, DAUNORUBICIN- [USP IMPURITY]
- daunorubicin
- ZS7284E0ZP
- NCGC00024246-12
- (8S-cis)-8-Acetyl-10-[(3-amino-2,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro--6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
- RP 13057
- EPIRUBICIN IMPURITY D
- AB00514669
- BRN 1445583
- (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
- NCGC00025173-01
- RP-13057
- 5,12-NAPHTHACENEDIONE, 8-ACETYL-10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL))OXY)-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-1-METHOXY-, (8S-CIS)-
- AB00514669-09
- (8S-cis)-8-Acetyl-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyrannosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-napthacenedione
- CAS-20830-81-3
- DAUNORUBICIN [MI]
- EINECS 244-069-7
- Daunorubicine
- Cerubidine
- DAUNORUBICIN [MART.]
- NSC82151
- (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-quinone;hydrochloride
- cid_62770
- FI 6339
- NCGC00024246-15
- VS-103
- Leukaemomycin C
- DAUNORUBICIN [INN]
- NCI-C04693
- DAUNORUBICIN [VANDF]
- A814957
- HSDB 5095
- Tocris-1467
- VYXEOS COMPONENT DAUNORUBICIN
- (1S,3S)-3-acetyl-3,5,12-trihydroxy-10-(methyloxy)-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
- DB00694
- MLS000069508
- (+)-Daunomycin
- NSC-83142
- Pharmakon1600-01500223
- DOXORUBICIN HYDROCHLORIDE IMPURITY A [EP IMPURITY]
- HMS2089H04
- MFCD00866340
- 5,12-Naphthacenedione, 8-acetyl-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S,10S)-
- SR-05000001600-2
- NSC756717
- NCGC00024246-10
- Q411659
- Epirubicin hydrochloride impurity, daunorubicin-
- Rubidomycin hydrochloride
- L-lyxo-Hexopyranoside, 3.beta.-acetyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1a-naththacenyl 3-amino-2,3,6-trideoxy-, .alpha.-, hydrochloride
- 4'-epidaunorubicin
- 3'-Epidaunorubicin
- 5,12-Naphthacenedione, 8-acetyl-10-[(3-amino-2,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl)]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S-cis)-, hydrochloride
- (1S,3S)-3-Acetyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1-naphthacenedione, hydrochloride, (8S-cis)-
- Antibiotics from Streptomyces coeruleorubidus
- BRD-K43389675-001-02-1
- BRD-K43389675-003-16-7
- MDL： MFCD00866340
- InChIKey： STQGQHZAVUOBTE-VGBVRHCVSA-N
- Inchi： InChI=1S/C27H29NO10/c1-10-22(30)14(28)7-17(37-10)38-16-9-27(35,11(2)29)8-13-19(16)26(34)21-20(24(13)32)23(31)12-5-4-6-15(36-3)18(12)25(21)33/h4-6,10,14,16-17,22,30,32,34-35H,7-9,28H2,1-3H3/t10-,14-,16-,17-,22+,27-/m0/s1
- SMILES： O=C(C(C(OC)=CC=C1)=C1C2=O)C3=C2C(O)=C(C[C@@](O)(C(C)=O)C[C@@H]4O[C@@]5([H])C[C@H](N)[C@H](O)[C@H](C)O5)C4=C3O

Computed Properties

Exact Mass: 527.179146g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 4
Monoisotopic Mass: 527.179146g/mol
Monoisotopic Mass: 527.179146g/mol
Topological Polar Surface Area: 186Å²
Heavy Atom Count: 38
Complexity: 960
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 54
Surface Charge: 0

Experimental Properties

Stability Shelf Life: Aseptic technique must be strictly observed in all handling, since no preservative or bacteriostatic agent is present in DaunoXome or in the materials recommended for dilution.
Dissociation Constants: pKa = 7.85
LogP: 1.72920
PSA: 185.84000
Refractive Index: 1.6400 (estimate)
Boiling Point: 769.977℃ at 760 mmHg
Melting Point: 155 °C
Flash Point: 419.467 °C
Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
Density: 1.3522 (rough estimate)

Daunomycin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I4G8-250mg	5,12-Naphthacenedione,8-acetyl-10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S,10S)-	20830-81-3	95%	250mg	$370.00
A2B Chem LLC	AI44776-10mg	5,12-Naphthacenedione,8-acetyl-10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S,10S)-	20830-81-3	95	10mg	$109.00	2024-04-20
Aaron	AR00I4OK-10mg	5,12-Naphthacenedione,8-acetyl-10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-, (8S,10S)-	20830-81-3	98%	10mg	$288.00	2025-02-10
abcr	AB459963-100mg	Daunorubicin; .	20830-81-3		100mg	€307.50
Ambeed	A208987-50mg	(8S,10S)-8-Acetyl-10-(((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione	20830-81-3	98%	50mg	$230.0	2025-02-24
DC Chemicals	DC25058-25 mg	Daunorubicin	20830-81-3	>98%	25mg	$98.0	2022-02-28
Enamine	EN300-7479232-0.05g	(8S,10S)-8-acetyl-10-{[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy}-6,8,11-trihydroxy-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione	20830-81-3		0.05g	$2755.0
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D880586-10mg	Daunorubicin	20830-81-3	98%	10mg	￥1,528.00
SHENG KE LU SI SHENG WU JI SHU	sc-394275-250 µg	Daunorubicin-13C,d3,	20830-81-3		250µg	￥9,777.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci9898-10mg	Daunorubicin	20830-81-3	98%	10mg	￥428.00	2023-09-09

Daunomycin Synthesis

Daunomycin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:20830-81-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Hideki Kuramitz,Shun Miyagaki,Eiji Ueno,Noriko Hata,Shigeru Taguchi,Kazuharu Sugawara Analyst 2011 136 2373
3. Type II polyketide synthases: gaining a deeper insight into enzymatic teamwork

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5. Anthracyclines: biosynthesis, engineering and clinical applications

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6. Electrochemical assay of concanavalin A–ovalbumin binding on magnetic beads

Kazuharu Sugawara,Asako Yugami,Toshihiko Kadoya,Hideki Kuramitz,Kohei Hosaka Analyst 2012 137 3781
7. A mass spectrometric investigation of non-covalent interactions between ruthenium complexes and DNA

Thitima Urathamakul,Jennifer L. Beck,Margaret M. Sheil,Janice R. Aldrich-Wright,Stephen F. Ralph Dalton Trans. 2004 2683
8. Binding affinity data of DNA aptamers for therapeutic anthracyclines from microscale thermophoresis and surface plasmon resonance spectroscopy

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9. Biosynthesis of polyketides (other than actinomycete macrolides)

Bernard J. Rawlings Nat. Prod. Rep. 1999 16 425
10. Conformational analysis of 9-deoxydaunorubicin in solution. The application of a quantitative transient 1H nuclear Overhauser effect

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20830-81-3 (Daunomycin) Related Products

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(CAS:20830-81-3)Daunomycin

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